Methyl 5-fluoro-3-methoxyphenylacetate

• Molecular Formula: C10H11FO3
• Molecular Weight: 198.19 g/mol
• IUPAC Name: methyl 2-(3-fluoro-5-methoxyphenyl)acetate
• InChI: InChI=1S/C10H11FO3/c1-13-9-4-7(3-8(11)6-9)5-10(12)14-2/h3-4,6H,5H2,1-2H3
• InChI Key: KTJFGMKBXRSHFX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CC(=O)OC)F

Description

Methyl 5-fluoro-3-methoxyphenylacetate is a useful research compound. Its molecular formula is C10H11FO3 and its molecular weight is 198.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of methyl 5-fluoro-3-hydroxyphenylacetate (3.3 g, 15.7 mmol) and potassium carbonate (1.82 g, 50 mmol) in DMF (30 ml) was added methyl iodide (1.82 g, 50 mmol) at room temperature and the reaction mixture was stirred overnight. Then the mixture was diluted with water (50 ml) and extracted with ether. The combined extracts were washed with water and brine, dried (MgSO4) and concentrated in vacuo. The residue was purified by column chromatography (SiO2, 150 g; hexane/ethyl acetate (10/1)) afforded 495 mg (55%) of methyl 5-fluoro-3-methoxyphenylacetate as a colorless oil.